Cas no 1521806-74-5 (1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine
• CAS No: 1521806-74-5
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5972320
• PubChem ID: 83699207
• Update Time: 2025-06-14

1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine
• 1521806-74-5
• 1-[1-(3,4-difluorophenyl)cyclopropyl]ethan-1-amine
• EN300-1865753

• Inchi： 1S/C11H13F2N/c1-7(14)11(4-5-11)8-2-3-9(12)10(13)6-8/h2-3,6-7H,4-5,14H2,1H3
• InChI Key： IYDYADMOZOUGLH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C(C)N)CC1)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine (CAS No. 1521806-74-5)

The compound 1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine (CAS No. 1521806-74-5) is a specialized organic molecule featuring a unique cyclopropylamine scaffold with a 3,4-difluorophenyl substitution. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity and versatility in drug design. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, making it a valuable intermediate in the development of novel therapeutics.

In recent years, the demand for fluorinated compounds like 1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for CNS-targeting drugs, given its ability to cross the blood-brain barrier. The compound's cyclopropylamine core is also a key feature in the synthesis of MAO inhibitors, which are explored for neurological disorders such as depression and Parkinson's disease.

The synthesis of CAS No. 1521806-74-5 typically involves multi-step organic reactions, including cyclopropanation and amine functionalization. Advanced techniques like asymmetric catalysis are often employed to achieve high enantiomeric purity, a critical factor for pharmaceutical applications. Analytical methods such as HPLC and NMR spectroscopy are used to confirm its structural integrity and purity, ensuring compliance with industry standards.

From an environmental perspective, the sustainable synthesis of 1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine is a growing focus area. Green chemistry principles, including catalyst recycling and solvent reduction, are being integrated into production processes to minimize waste and energy consumption. This aligns with global trends toward eco-friendly manufacturing, a topic frequently searched by stakeholders in the chemical industry.

In summary, 1-1-(3,4-difluorophenyl)cyclopropylethan-1-amine represents a promising compound at the intersection of drug discovery and material science. Its unique properties and adaptability to modern synthetic challenges make it a subject of ongoing research and commercial interest.